N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-methyl-N-[1-(3-phenylpropyl)piperidin-3-yl]-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C19H26N4O/c1-22(19(24)18-13-20-15-21-18)17-10-6-12-23(14-17)11-5-9-16-7-3-2-4-8-16/h2-4,7-8,13,15,17H,5-6,9-12,14H2,1H3,(H,20,21)
• InChI Key: KEZTUKMDFLWTLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)CCCC2=CC=CC=C2)C(=O)C3=CN=CN3
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide, also known as MPPI, is a chemical compound that has been widely used in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide involves its binding to the dopamine transporter (DAT) in the brain. This binding results in the inhibition of dopamine reuptake, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels has been associated with various physiological and biochemical effects.
Biochemical and Physiological Effects:
N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has been shown to increase the release of dopamine in the striatum, resulting in an increase in locomotor activity. It has also been shown to increase the release of norepinephrine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has also been shown to modulate the activity of various neurotransmitter systems, including the glutamatergic and GABAergic systems.

Advantages and Limitations for Lab Experiments

N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has several advantages as a research tool. It has high affinity and selectivity for the DAT, making it a useful ligand for imaging studies. It also has a long half-life, allowing for extended imaging sessions. However, N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has some limitations, including its limited water solubility and potential toxicity at high doses.

Future Directions

There are several potential future directions for research involving N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide. One area of interest is the development of new radioligands for imaging studies using N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide as a template. Another area of interest is the study of the role of the dopamine system in various neurological disorders, including addiction and depression. Additionally, the potential therapeutic applications of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide and related compounds in the treatment of these disorders should be explored further.
Conclusion:
In conclusion, N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide is a valuable research tool that has been extensively studied for its potential applications in various scientific fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well documented. Future research should focus on the development of new radioligands, the study of the role of the dopamine system in neurological disorders, and the potential therapeutic applications of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide and related compounds.

Synthesis Methods

The synthesis of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide involves the reaction of 1-(3-phenylpropyl)piperidine with N-methylimidazole-4-carboxylic acid chloride. This reaction results in the formation of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide as a white crystalline powder. Various modifications have been made to this synthesis method to improve the yield and purity of N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide.

Scientific Research Applications

N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has been extensively studied for its potential applications in various scientific fields. It has been used as a ligand in the development of radioligands for imaging studies of the brain. N-methyl-N-[1-(3-phenylpropyl)-3-piperidinyl]-1H-imidazole-4-carboxamide has also been used in the study of the dopamine system and its role in various neurological disorders such as Parkinson's disease and schizophrenia.